Cas no 81528-05-4 (Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl-)
![Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl- structure](https://www.kuujia.com/scimg/cas/81528-05-4x500.png)
81528-05-4 structure
Product name:Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl-
Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl- Properties
Names and Identifiers
-
- Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl-
- 3-methyl-10-octylpyrimido[4,5-b]quinoline-2,4-dione
- 3-Methyl-10-octylpyrimido[4,5-b]quinoline-2,4(3H,10H)-dione
- 81528-05-4
- DTXSID80509829
-
- Inchi: InChI=1S/C20H25N3O2/c1-3-4-5-6-7-10-13-23-17-12-9-8-11-15(17)14-16-18(23)21-20(25)22(2)19(16)24/h8-9,11-12,14H,3-7,10,13H2,1-2H3
- InChIKey: JQHGCGIOEQNUAX-UHFFFAOYSA-N
- SMILES: CCCCCCCCN1C2=CC=CC=C2C=C3C1=NC(=O)N(C3=O)C
Computed Properties
- 精确分子量: 339.19467705g/mol
- 同位素质量: 339.19467705g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 2
- 重原子数量: 25
- 可旋转化学键数量: 7
- 复杂度: 582
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 53Ų
- XLogP3: 4.5
Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl- Literature
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
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Feng Lin,Qiuling Song,Yuyu Gao,Xiuling Cui RSC Adv., 2014,4, 19856-19860
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Xin Bian,Changho Kim,George Em Karniadakis Soft Matter, 2016,12, 6331-6346
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Yong Pu,Jeremy Gingrich,Almudena Veiga-Lopez Lab Chip, 2021,21, 546-557
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
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10. A broad-spectral-response perovskite photodetector with a high on/off ratio and high detectivity†Yisen Wang,Ningli Chen,Zhiwei Huang,Zhenwei Ren,Hui Li,Tao Lin,Cheng Li Mater. Chem. Front., 2018,2, 1847-1852
81528-05-4 (Pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, 3-methyl-10-octyl-) Related Products
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